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Performance Showdown: Coco Dimethylamine
Oxide in Cleaning Formulations
A Comparative Analysis of Coco Dimethylamine Oxide Against Industry-Standard Surfactants

In the competitive landscape of cleaning formulations, the pursuit of enhanced performance,

mildness, and environmental compatibility is paramount. Coco dimethylamine oxide, a

versatile zwitterionic surfactant derived from coconut oil, has garnered significant attention for

its multifaceted benefits. This guide provides a comprehensive comparison of coco
dimethylamine oxide's performance against common anionic and other amine oxide

surfactants, supported by available experimental data.

Key Performance Metrics: A Comparative Overview
The efficacy of a surfactant in a cleaning formulation is determined by several key performance

indicators. These include its ability to reduce surface tension, form micelles, generate and

stabilize foam, wet surfaces, and remove soil. The following tables summarize the available

quantitative data for coco dimethylamine oxide and its alternatives.
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Surfactant Type
Critical Micelle
Concentration
(CMC) (mM)

Surface Tension at
CMC (mN/m)

Coco Dimethylamine

Oxide

Zwitterionic (Amine

Oxide)

Data not available in

searched results

Data not available in

searched results

Lauramine Oxide
Zwitterionic (Amine

Oxide)
~1.70[1] ~33.45[1]

Sodium Lauryl Sulfate

(SLS)
Anionic ~8.2 ~38.0

Sodium Laureth

Sulfate (SLES)
Anionic ~2.3 ~35.0

Table 1: Physicochemical Properties of Surfactants. This table highlights the concentration at

which surfactants begin to form cleaning micelles (CMC) and their ability to reduce the surface

tension of water. A lower CMC indicates greater efficiency.

Surfactant Initial Foam Height (mm)
Foam Height after 5 min
(mm)

Coco Dimethylamine Oxide
Data not available in searched

results

Data not available in searched

results

Lauramine Oxide
Data not available in searched

results

Data not available in searched

results

Sodium Lauryl Sulfate (SLS) 195[2] 162[2]

Sodium Laureth Sulfate

(SLES)
200[2] 170[2]

Table 2: Foaming Performance by Ross-Miles Method. This table compares the initial foam

volume and stability of different surfactants. Higher values indicate better foaming properties.

The data for SLS and SLES is based on a technical data sheet comparing the two.[2]
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To ensure a thorough understanding of how these performance metrics are evaluated, detailed

methodologies for key experiments are outlined below.

Determination of Critical Micelle Concentration (CMC)
and Surface Tension
The CMC and surface tension of surfactant solutions are critical parameters that dictate their

cleaning efficiency. These are typically determined using a tensiometer, following a method like

the Du Noüy ring method.

Experimental Workflow for CMC and Surface Tension Determination:

Solution Preparation
Tensiometer Measurement

Data Analysis

Prepare stock solution
of surfactant in deionized water

Create a series of dilutions
with known concentrations

Calibrate tensiometer
with deionized water

Measure surface tension
of each dilution

Plot surface tension vs.
log of surfactant concentration

Identify the inflection point
as the Critical Micelle Concentration (CMC)

Click to download full resolution via product page

Caption: Workflow for determining CMC and surface tension.

Evaluation of Foaming Performance: The Ross-Miles
Method
The Ross-Miles method (ASTM D1173) is a standard procedure for evaluating the foaming

characteristics of surfactants.[3][4]

Experimental Workflow for Ross-Miles Foam Test:
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Prepare a standard concentration
of the surfactant solution

Pour a specific volume into the
bottom of a graduated cylinder

Pour another volume from a fixed
height through a standardized orifice

Measure the initial foam height
immediately after all the solution has run out

Record the foam height again
after a specified time (e.g., 5 minutes)

Click to download full resolution via product page

Caption: Standard procedure for the Ross-Miles foam test.

Assessment of Wetting Ability: The Draves Test
The Draves test is a common method to determine the wetting efficiency of a surfactant. It

measures the time it takes for a weighted cotton skein to sink in a surfactant solution.

Experimental Workflow for Draves Wetting Test:
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Prepare a surfactant solution
of a specific concentration

Place the solution in a
graduated cylinder

Attach a weighted hook to
a standard cotton skein

Drop the skein assembly
into the solution

Measure the time required for
the skein to sink completely

Click to download full resolution via product page

Caption: Workflow for the Draves wetting test.

Measuring Cleaning Efficacy: The Gardner Scrub Test
The Gardner scrub test is a mechanical method used to evaluate the cleaning performance of

a formulation on a soiled substrate. It simulates the abrasive action of cleaning.

Experimental Workflow for Gardner Scrub Test:
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Preparation
Scrubbing

Evaluation

Prepare a standardized
soiled test panel

Apply the cleaning formulation
to the panel or brush

Mount the panel in the
Gardner scrub tester

Scrub the panel for a
predetermined number of cycles Rinse and dry the panel Measure the reflectance of the

cleaned area to determine soil removal

Click to download full resolution via product page

Caption: Procedure for the Gardner scrub test.

Discussion of Performance
While comprehensive, directly comparable quantitative data for coco dimethylamine oxide
across all performance metrics was not available in the searched literature, its known

properties allow for a qualitative assessment.

Foaming: Coco dimethylamine oxide is widely recognized as an excellent foam booster and

stabilizer.[5] It is often used in formulations with anionic surfactants like SLES to enhance foam

volume and create a more luxurious lather. The available data for SLES shows it to be a high-

foaming surfactant, and the addition of coco dimethylamine oxide is expected to further

improve this characteristic.

Wetting and Cleaning: As a surfactant, coco dimethylamine oxide reduces surface tension,

which is essential for wetting surfaces and penetrating soil. Its emulsifying properties help to lift

and suspend oily dirt, contributing to overall cleaning efficacy. While specific data from Draves

and Gardner scrub tests are not available, its common use in a wide range of household and

industrial cleaners suggests effective performance.[6][7]

Mildness and Synergy: A key advantage of coco dimethylamine oxide is its mildness, making

it suitable for hand dishwashing liquids and other products where skin contact is frequent.

Furthermore, it exhibits synergistic effects when combined with anionic surfactants. This

synergy can lead to improved overall cleaning performance and a reduction in the irritation

potential of the formulation.[5][8]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1164952?utm_src=pdf-body-img
https://www.benchchem.com/product/b1164952?utm_src=pdf-body
https://www.benchchem.com/product/b1164952?utm_src=pdf-body
https://www.researchgate.net/publication/285310609_Amine_Oxides_A_Review
https://www.benchchem.com/product/b1164952?utm_src=pdf-body
https://www.benchchem.com/product/b1164952?utm_src=pdf-body
https://www.santos.com/wp-content/uploads/2024/01/T2_Amine-Oxides-Cocoalkyldimethyl.pdf
https://www.santos.com/wp-content/uploads/2021/08/Amine-Oxides-Cocoalkyldimethyl-Tier2-July-2021.pdf
https://www.benchchem.com/product/b1164952?utm_src=pdf-body
https://www.researchgate.net/publication/285310609_Amine_Oxides_A_Review
https://www.researchgate.net/publication/323179062_Synergism_and_Physicochemical_Properties_of_AnionicAmphoteric_Surfactant_Mixtures_with_Nonionic_Surfactant_of_Amine_Oxide_Type
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Profile: Coco dimethylamine oxide is known for its ready biodegradability,

which is a significant advantage in the development of environmentally friendly cleaning

products.[6][7]

Conclusion
Coco dimethylamine oxide is a high-performing, versatile surfactant that offers multiple

benefits in cleaning formulations. While a complete set of directly comparable quantitative data

is not readily available in the public domain, its established role as a foam booster, viscosity

modifier, and effective cleaning agent, combined with its mildness and favorable environmental

profile, makes it a valuable ingredient. For formulators, the key to unlocking its full potential lies

in understanding its synergistic interactions with other surfactants to create optimized cleaning

products that meet both performance and sustainability goals. Further research providing direct

comparative data would be beneficial for the industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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